Cas no 2229392-26-9 (1-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}cyclopropan-1-ol)

• Product Name: 1-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}cyclopropan-1-ol
• CAS No: 2229392-26-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6602617
• PubChem ID: 165628073
• Update Time: 2025-11-01

1-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}cyclopropan-1-ol
• EN300-1795461
• 2229392-26-9
• 1-{[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}cyclopropan-1-ol

• Inchi： 1S/C10H16N2O/c1-8(2)12-9(3-6-11-12)7-10(13)4-5-10/h3,6,8,13H,4-5,7H2,1-2H3
• InChI Key： IGARKYICRZLWMY-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=NN2C(C)C)CC1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on 1-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}cyclopropan-1-ol

Professional Introduction to Compound with CAS No. 2229392-26-9 and Product Name: 1-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}cyclopropan-1-ol

The compound identified by the CAS number 2229392-26-9 and the product name 1-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}cyclopropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a cyclopropane ring conjugated with a pyrazole moiety, has garnered attention due to its unique structural properties and potential biological activities. The presence of a propyl substituent at the 1-position of the pyrazole ring enhances its chemical diversity, making it a promising candidate for further investigation in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating pyrazole and cyclopropane scaffolds. These structures are favored due to their ability to modulate various biological pathways effectively. The cyclopropane ring, known for its strained three-membered carbon framework, introduces rigidity into the molecule, which can improve binding affinity to biological targets. Meanwhile, the pyrazole ring is a versatile pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties.

The specific compound 1-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}cyclopropan-1-ol is of particular interest because of its potential to interact with multiple receptors or enzymes simultaneously. This multitarget engagement capability is highly desirable in modern drug design, as it can lead to synergistic effects and reduced side effects. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and cancer progression.

One of the most compelling aspects of this compound is its structural flexibility, which allows for further derivatization and optimization. Researchers have been exploring various synthetic strategies to modify the propyl substituent and the pyrazole ring to enhance pharmacological properties. For instance, introducing fluorine atoms or other halogenated groups can improve metabolic stability and bioavailability. Additionally, modifications at the cyclopropane ring can alter electronic properties, influencing receptor binding affinity.

Recent advances in computational chemistry have enabled more accurate predictions of molecular interactions, providing valuable insights into the potential applications of 1-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}cyclopropan-1-ol. Molecular docking studies have identified potential binding sites on targets such as kinases and proteases, which are critical in cancer biology. These simulations not only guide experimental design but also help in understanding the mechanistic basis of observed biological activities.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the cyclopropane ring via carbene insertion reactions and the introduction of the pyrazole moiety through condensation reactions. The propyl substituent is typically incorporated via nucleophilic substitution or alkylation reactions. Each step is carefully optimized to ensure high yields and purity, which are essential for subsequent biological evaluation.

In terms of biological evaluation, 1-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}cyclopropan-1-ol has been tested in various in vitro assays to assess its potency and selectivity. Initial results indicate promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary toxicology studies have shown moderate toxicity profiles, which would require further optimization to improve safety margins.

The compound's unique structural features also make it an attractive scaffold for developing novel therapeutic agents. By leveraging combinatorial chemistry and high-throughput screening techniques, researchers can rapidly generate libraries of derivatives for extensive testing. This approach allows for rapid identification of lead compounds with enhanced efficacy and reduced toxicity.

Future research directions include exploring the pharmacokinetic properties of 1-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}cyclopropan-1-ol to optimize its absorption, distribution, metabolism, excretion (ADME) profile. Additionally, investigating its mode of action at a molecular level will provide deeper insights into its therapeutic potential. Collaborative efforts between synthetic chemists and biologists are crucial for translating these findings into tangible clinical benefits.

In conclusion, 2229392-269 plays a pivotal role in advancing pharmaceutical research due to its innovative structure and promising biological activities. The combination of a cyclopropane ring with a propyl-substituted pyrazole moiety offers unique opportunities for drug discovery. As research progresses, 2229392–26–9 will continue to be a cornerstone in developing next-generation therapeutics aimed at treating complex diseases such as cancer and metabolic disorders.